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Compound of Interest

Compound Name: Bis(benzoylmethyl) sulfide

Cat. No.: B1361627

For Immediate Reference: This substance is not classified as hazardous according to
Regulation (EC) No 1272/2008. However, all chemical waste, regardless of classification, must
be disposed of responsibly in accordance with institutional and local regulations.

This guide provides essential safety and logistical information for the proper handling and
disposal of bis(benzoylmethyl) sulfide (CAS RN: 2461-80-5). The following procedures are
designed for researchers, scientists, and drug development professionals to ensure a safe
laboratory environment and maintain regulatory compliance.

Safety and Handling Protocols

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).

Hand Protection: Wear chemical-resistant gloves.

Eye/Face Protection: Use safety glasses with side shields or chemical goggles.

Skin and Body Protection: Wear a lab coat.

Ventilation: Handle the substance in a well-ventilated area, preferably within a chemical fume
hood.

General Handling Advice: Avoid contact with skin, eyes, and clothing. Prevent dust formation
and dispersion. Wash hands thoroughly after handling.
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Chemical and Physical Properties

The following table summarizes key quantitative data for bis(benzoylmethyl) sulfide. Note
that specific toxicity data is limited as the substance is not classified as hazardous.

Property Value Reference(s)

CAS Number 2461-80-5 [11[2][3][4]

Molecular Formula C16H1402S [11[3114]

Molecular Weight 270.35 g/mol [11[31[4]

Appearance White to off-white 2]
powder/crystal

Melting Point 76 - 80 °C [2][3]

Boiling Point 434.5 °C at 760 mmHg [1][3]

Flash Point 188.8 °C [11[3]

Density 1.189 g/cm3 [1]

o Not a hazardous substance or
GHS Hazard Classification )
mixture

Step-by-Step Disposal Protocol

The overriding principle for chemical disposal is that no procedure should begin without a clear
plan for the waste generated. While bis(benzoylmethyl) sulfide is not classified as hazardous,
it must not be disposed of in standard trash or down the sanitary sewer without explicit
approval from your institution's safety office.

Experimental Protocol for Disposal

e Waste Segregation and Collection:

o Designate a specific waste container for bis(benzoylmethyl) sulfide and any materials
contaminated with it (e.g., weighing boats, contaminated gloves, paper towels).
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o Do not mix this waste with other chemical waste streams unless explicitly permitted by
your institution's waste management guidelines. Incompatible wastes can react
dangerously.

o Containerization and Labeling:

o Collect solid waste in a durable, sealable container, such as a wide-mouth polyethylene
bottle. Ensure the container is compatible with the chemical.

o Label the container clearly with the full chemical name: "Bis(benzoylmethyl) sulfide," the
CAS number "2461-80-5," and the words "Non-Hazardous Chemical Waste."

o Keep the container sealed when not in use and store it in a designated satellite
accumulation area within the laboratory.

o Consult Institutional Policy:

o Crucially, you must consult your organization's Environmental Health and Safety (EHS)
department. EHS will provide definitive guidance based on federal, state, and local
regulations.[5][6]

o Some institutions may permit the disposal of small quantities of non-hazardous solids in
the regular trash after being placed in a sealed, labeled container, but this requires explicit
EHS approval.[7][8]

e Arrange for Waste Pickup:

o Follow your institution's procedure to request a chemical waste pickup. The EHS
department will arrange for a licensed waste disposal company to collect the material.

o This "cradle-to-grave" approach ensures that the waste is managed and disposed of in an
environmentally responsible manner.

o Decontamination and Spill Management:

o Empty Containers: To be considered non-hazardous, an empty container must be fully
emptied of its contents. It is good practice to rinse the container with a suitable solvent
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(e.g., acetone or ethanol), collecting the rinsate as chemical waste. Remove or deface the
original label before recycling or discarding the container per institutional policy.[6]

o Spills: In case of a spill, wear your PPE. Prevent the dust from spreading. Carefully sweep
or scoop up the solid material and place it into your labeled waste container. Clean the
spill area with a damp cloth, and dispose of the cloth in the waste container.

Disposal Workflow Diagram

The following diagram illustrates the logical steps and decision points for the proper disposal of

bis(benzoylmethyl) sulfide.
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Preparation & Handling
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Caption: Disposal workflow for Bis(benzoylmethyl) sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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